But-3-enyl hydrogen adipate chemical properties
But-3-enyl hydrogen adipate chemical properties
An In-Depth Technical Guide to But-3-enyl Hydrogen Adipate: Structural Dynamics, Synthesis, and Applications in Advanced Therapeutics
Executive Summary
But-3-enyl hydrogen adipate (CAS No. 64084-45-3) is a highly versatile, bifunctional monoester characterized by a terminal alkene and a free carboxylic acid group[1][2]. This unique structural duality makes it an invaluable building block in modern drug discovery, bioconjugation, and polymer science. By offering both an adipate linker for structural flexibility and an unsaturated but-3-enyl moiety for orthogonal reactivity (such as olefin metathesis or thiol-ene click chemistry), this compound serves as a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs) and biodegradable polymers[2].
This whitepaper provides a comprehensive analysis of the physicochemical properties, mechanistic synthesis, analytical validation, and field applications of But-3-enyl hydrogen adipate, designed specifically for researchers and drug development professionals.
Chemical Identity & Physicochemical Profiling
Understanding the baseline physicochemical properties of But-3-enyl hydrogen adipate is critical for predicting its behavior in organic synthesis and biological systems. The molecule (IUPAC: 6-but-3-enoxy-6-oxohexanoic acid) is formed via the monoesterification of adipic acid with but-3-enol[1][2].
The presence of the six-carbon adipate chain provides hydrophobic spacing and flexibility, while the terminal alkene allows for late-stage functionalization. The free carboxylic acid ensures aqueous solubility at physiological pH and provides a handle for standard peptide coupling chemistries (e.g., EDC/NHS coupling).
Table 1: Physicochemical Properties of But-3-enyl Hydrogen Adipate
| Property | Value / Description |
| IUPAC Name | 6-but-3-enoxy-6-oxohexanoic acid[1] |
| CAS Number | 64084-45-3[1][3] |
| EC Number | 264-661-9[1][3] |
| Molecular Formula | C₁₀H₁₆O₄[1] |
| Molecular Weight | 200.23 g/mol [1] |
| Density | 1.071 g/cm³[1] |
| Canonical SMILES | C=CCCOC(=O)CCCCC(=O)O[1] |
| Typical Commercial Purity | ≥ 96%[1] |
Mechanistic Synthesis & Reaction Kinetics
The synthesis of a monoester from a symmetrical dicarboxylic acid (adipic acid) presents a kinetic challenge: preventing the formation of the diester byproduct. To achieve high yields of But-3-enyl hydrogen adipate, researchers must employ stoichiometric control or continuous water removal mechanisms.
Experimental Protocol: Controlled Monoesterification
Objective: Synthesize But-3-enyl hydrogen adipate while minimizing bis(but-3-enyl) adipate formation. Causality & Logic: Using a large molar excess of adipic acid relative to but-3-enol shifts the statistical probability toward monoesterification. An acid catalyst (e.g., p-Toluenesulfonic acid) protonates the carbonyl oxygen, increasing the electrophilicity of the carboxyl carbon to facilitate nucleophilic attack by the alcohol.
Step-by-Step Methodology:
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Reagent Preparation: Suspend 5.0 equivalents of adipic acid in a non-polar solvent (e.g., toluene) to facilitate azeotropic removal of water.
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Catalyst Addition: Add 0.05 equivalents of p-Toluenesulfonic acid (p-TsOH) as the acid catalyst.
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Reactant Introduction: Slowly add 1.0 equivalent of but-3-enol dropwise to the stirring suspension at room temperature.
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Reflux & Dehydration: Heat the reaction mixture to reflux (approx. 110°C) using a Dean-Stark apparatus. Self-Validating Step: The collection of the theoretical volume of water in the Dean-Stark trap visually confirms the completion of the esterification.
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Quenching & Workup: Cool the mixture and filter to remove unreacted, insoluble adipic acid. Wash the organic filtrate with saturated aqueous sodium bicarbonate to extract the monoester product into the aqueous phase (leaving any diester byproduct in the organic phase).
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Acidification & Extraction: Acidify the aqueous phase to pH 2 using 1M HCl, and extract the pure But-3-enyl hydrogen adipate using ethyl acetate. Dry over anhydrous Na₂SO₄ and concentrate in vacuo.
Catalytic esterification pathway for But-3-enyl hydrogen adipate synthesis.
Analytical Methodologies & Quality Control
Accurate quantification and purity profiling of But-3-enyl hydrogen adipate are essential before downstream integration into pharmaceutical pipelines. Because the molecule lacks a strong chromophore (no extended conjugated aromatic systems), standard UV detection at 254 nm is ineffective. Instead, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) coupled with Mass Spectrometry (MS) or low-wavelength UV (e.g., 210 nm) is required[4].
Analytical Protocol: RP-HPLC-MS Method
Causality & Logic: A mixed-mode or standard C18 reverse-phase column (such as the Newcrom R1) effectively retains the hydrophobic aliphatic chain[4]. While phosphoric acid is an excellent mobile phase additive for sharpening peak shapes in UV-only systems, it is non-volatile and causes ion suppression in mass spectrometers. Therefore, substituting phosphoric acid with formic acid ensures MS compatibility while maintaining the low pH needed to keep the carboxylic acid protonated (preventing peak tailing)[4].
Step-by-Step Methodology:
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Column Selection: Newcrom R1 (or equivalent C18), 3 µm particle size for fast UPLC applications[4].
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Mobile Phase Preparation:
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Solvent A: LC-MS grade Water containing 0.1% Formic Acid.
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Solvent B: LC-MS grade Acetonitrile (MeCN) containing 0.1% Formic Acid[4].
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Gradient Elution: Run a linear gradient from 10% B to 90% B over 15 minutes to ensure the elution of both the polar free acid and any potential hydrophobic diester impurities.
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Detection: Utilize Electrospray Ionization Mass Spectrometry (ESI-MS) in negative ion mode ([M-H]⁻ = 199.1 m/z) to detect the deprotonated carboxylic acid.
RP-HPLC-MS analytical workflow for purity and pharmacokinetic profiling.
Applications in Drug Development & Polymer Science
The orthogonal reactivity of But-3-enyl hydrogen adipate makes it a highly sought-after intermediate[2].
A. Pharmaceutical Development (PROTACs & Bioconjugation)
In the development of Proteolysis Targeting Chimeras (PROTACs), the length and flexibility of the linker between the E3 ligase ligand and the target protein ligand are critical for forming a stable ternary complex. The six-carbon adipate backbone provides an ideal, flexible spacer.
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Carboxylic Acid Terminus: Can be coupled to amines on target ligands via standard EDC/HOBt amide coupling.
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Alkene Terminus: Can undergo Ruthenium-catalyzed cross-metathesis or UV-initiated thiol-ene click chemistry to attach to the E3 ligase ligand, allowing for modular, late-stage assembly of the PROTAC molecule.
B. Biodegradable Polymers and Plastics
Adipate esters are widely utilized as plasticizers to impart flexibility to rigid polymers[1]. But-3-enyl hydrogen adipate serves as a reactive plasticizer or co-monomer. During polymerization, the terminal double bond can be cross-linked into polyolefin or acrylic backbones, while the free acid can be utilized to tune the hydrophilicity of the resulting polymer or to tether antimicrobial agents to the polymer surface[2].
Safety, Toxicology, & Environmental Handling
As an aliphatic ester and organic acid, But-3-enyl hydrogen adipate must be handled according to strict environmental and occupational safety protocols.
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Hazard Identification: According to the European Chemicals Agency (ECHA) guidelines, organic esters of this class can cause skin and eye irritation[2]. The compound should be handled in a well-ventilated fume hood using appropriate PPE (nitrile gloves, safety goggles).
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Storage: Store at 2-8°C in a dry, tightly sealed container to prevent ambient moisture from slowly hydrolyzing the ester bond[1].
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Regulatory Status: The substance is tracked under REACH pre-registration processes and is listed in the EC Inventory (EC No. 264-661-9)[3]. Systematic disposal must comply with local environmental regulations regarding the release of synthetic organic compounds into aquatic media[2].
References
- Alfa Chemistry Materials. "." American Chemical Suppliers.
- European Chemicals Agency (ECHA). "Substance Information: But-3-enyl hydrogen adipate." Europa.eu.
- SIELC Technologies. "Separation of But-3-enyl hydrogen adipate on Newcrom R1 HPLC column." SIELC.com.
- Ontosight AI. "But-3-enyl Hydrogen Adipate Overview." Ontosight.ai.
